Cas no 2098072-57-0 (4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole)

• Product name: 4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
• CAS No: 2098072-57-0
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD30483352
• CID: 5060917
• PubChem ID: 122240705

4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethynyl-1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazole
• 4-ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole
• 4-Ethynyl-1-[(4-tetrahydropyranyl)methyl]pyrazole
• SY272321
• 4-Ethynyl-1-[(oxan-4-yl)methyl]-1H-pyrazole

• MDL： MFCD30483352
• Inchi： 1S/C11H14N2O/c1-2-10-7-12-13(8-10)9-11-3-5-14-6-4-11/h1,7-8,11H,3-6,9H2
• InChI Key： MONJWJRMNYFTHJ-UHFFFAOYSA-N
• SMILES： O1CCC(CN2C=C(C#C)C=N2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Topological Polar Surface Area: 27
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes